Cas no 648899-33-6 (Acetamide, N-[5-[[(3-nitrophenyl)amino]sulfonyl]-1-naphthalenyl]-)

Acetamide, N-[5-[[(3-nitrophenyl)amino]sulfonyl]-1-naphthalenyl]- structure
648899-33-6 structure
Product Name:Acetamide, N-[5-[[(3-nitrophenyl)amino]sulfonyl]-1-naphthalenyl]-
CAS No:648899-33-6
MF:C18H15N3O5S
MW:385.393802881241
CID:413090
PubChem ID:71378117
Update Time:2025-04-19

Acetamide, N-[5-[[(3-nitrophenyl)amino]sulfonyl]-1-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[5-[[(3-nitrophenyl)amino]sulfonyl]-1-naphthalenyl]-
    • N-[5-[(3-nitrophenyl)sulfamoyl]naphthalen-1-yl]acetamide
    • 648899-33-6
    • N-{5-[(3-Nitrophenyl)sulfamoyl]naphthalen-1-yl}acetamide
    • DTXSID50800739
    • Inchi: 1S/C18H15N3O5S/c1-12(22)19-17-9-3-8-16-15(17)7-4-10-18(16)27(25,26)20-13-5-2-6-14(11-13)21(23)24/h2-11,20H,1H3,(H,19,22)
    • InChI Key: MFNPOWNNKVZQHN-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=C(C=CC=C12)NC(C)=O)(NC1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 385.07335
  • Monoisotopic Mass: 385.07324176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 118.41
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